6-oxo-1-phenyl-N-(pyridin-3-ylmethyl)-4,5-dihydropyridazine-3-carboxamide

• IUPAC Name: 6-oxo-1-phenyl-N-(pyridin-3-ylmethyl)-4,5-dihydropyridazine-3-carboxamide
• InChI: InChI=1S/C17H16N4O2/c22-16-9-8-15(20-21(16)14-6-2-1-3-7-14)17(23)19-12-13-5-4-10-18-11-13/h1-7,10-11H,8-9,12H2,(H,19,23)
• InChI Key: OAOWBVAXFLCLOT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(N=C1C(=O)NCC2=CN=CC=C2)C3=CC=CC=C3
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

6-oxo-1-phenyl-N-(pyridin-3-ylmethyl)-4,5-dihydropyridazine-3-carboxamide is a synthetic organic compound that belongs to the class of pyridazine derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-oxo-1-phenyl-N-(pyridin-3-ylmethyl)-4,5-dihydropyridazine-3-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the pyridazine ring: This can be achieved through the cyclization of appropriate hydrazine derivatives with diketones or ketoesters.

Introduction of the phenyl group: This step might involve the use of phenylhydrazine or a similar reagent.

Attachment of the pyridin-3-ylmethyl group: This can be done through nucleophilic substitution or other suitable reactions.

Formation of the carboxamide group: This step usually involves the reaction of the intermediate compound with an appropriate amine or amide reagent.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This might include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

6-oxo-1-phenyl-N-(pyridin-3-ylmethyl)-4,5-dihydropyridazine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction might involve the conversion of the dihydropyridazine ring to a more oxidized form.

Reduction: Reduction reactions could potentially reduce the keto group to a hydroxyl group.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the phenyl or pyridinyl groups.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, alkylating agents.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield a pyridazine derivative with additional oxygen-containing functional groups, while reduction could produce a hydroxylated derivative.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving pyridazine derivatives.

Medicine: Potential therapeutic applications due to its biological activity, such as anti-inflammatory, antimicrobial, or anticancer properties.

Industry: Use in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 6-oxo-1-phenyl-N-(pyridin-3-ylmethyl)-4,5-dihydropyridazine-3-carboxamide would depend on its specific biological target. Generally, it might interact with enzymes, receptors, or other proteins, modulating their activity. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Similar Compounds

Pyridazine derivatives: Compounds with similar structures, such as 3,6-dihydropyridazine-1,2-dione.

Phenyl-substituted pyridazines: Compounds like 4-phenylpyridazine.

Pyridinylmethyl-substituted compounds: Compounds such as N-(pyridin-3-ylmethyl)benzamide.

Uniqueness

6-oxo-1-phenyl-N-(pyridin-3-ylmethyl)-4,5-dihydropyridazine-3-carboxamide is unique due to its specific combination of functional groups and structural features, which may confer distinct biological activities and chemical reactivity compared to other similar compounds.